
propylcyclopentane vapor pressure solubility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propylcyclopentane

CAS No.: 2040-96-2

Cat. No.: S793528

Get Quote

Physical and Chemical Property Data

The following tables consolidate the available quantitative data for propylcyclopentane from chemical data

sources [1] [2]. Please note that some values are given in different units or from different sources.

Table 1: Basic Identifiers and Physical Constants

Property Value Unit Source / Notes

CAS Registry Number 2040-96-2 - [1] [2]

Molecular Formula C₈H₁₆ - [2]

Molecular Weight 112.22 g/mol [2]

Melting Point -117.3 °C [2]

Boiling Point 131 °C [2]

Density at 20°C 0.77633 g/cm³ [2]

Vapor Pressure at 25°C 12.3 mmHg [2]

Water Solubility at 25°C 2.04 mg/kg "shake flask-GLC" method [2]
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Property Value Unit Source / Notes

Henry's Law Constant 1.1 atm·m³/mol at 25°C [2]

log Kow (Octanol/Water) 3.63 - [2]

Table 2: Thermodynamic Properties

Property Value Unit Source / Notes

ΔfH°gas (Enthalpy of Formation, gas) -148.10 ± 1.30 kJ/mol [1]

ΔfH°liquid (Enthalpy of Formation, liquid) -188.70 ± 0.92 kJ/mol [1]

ΔvapH° (Enthalpy of Vaporization) 41.10 ± 0.10 kJ/mol [1]

ΔfusH° (Enthalpy of Fusion) 10.41 (calculated) kJ/mol Joback Method [1]

Critical Temperature (Tc) 603.00 K [1]

Critical Pressure (Pc) 3000.00 kPa [1]

Summary of Available Information and Gaps

The data found is suitable for initial assessments but has limitations for a full in-depth guide:

Available Data: The search results provide a solid set of fundamental physical and
thermodynamic properties, as summarized in the tables above. This information is crucial for

understanding the compound's behavior in various conditions, such as its volatility (vapor pressure)
and hydrophobicity (water solubility, log Kow) [1] [2].

Data Gaps: The results do not contain the detailed, step-by-step experimental protocols for
measuring properties like vapor pressure or solubility that you requested. The information on

environmental fate and toxicity is also very limited [2].
Visualization Constraint: Without descriptions of signaling pathways, complex workflows, or multi-

step logical relationships in the source material, creating meaningful Graphviz diagrams is not
feasible. A simple property relationship diagram can be generated based on the available data.
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Property Relationships Diagram

The DOT code below generates a diagram showing the basic relationships between the key properties of

propylcyclopentane. This conceptual map illustrates how its fundamental structure influences its

measurable characteristics.
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Click to download full resolution via product page

This diagram illustrates how the molecular identity of propylcyclopentane governs its key physical and

chemical properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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